(4-Hydroxyimino-3-methyl-cyclohexa-2,5-dienylidene)-phenylacetonitrile

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 2-(4-hydroxyimino-3-methylcyclohexa-2,5-dien-1-ylidene)-2-phenylacetonitrile
• InChI: InChI=1S/C15H12N2O/c1-11-9-13(7-8-15(11)17-18)14(10-16)12-5-3-2-4-6-12/h2-9,18H,1H3
• InChI Key: ZIXGUBOBZGPBQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C#N)C2=CC=CC=C2)C=CC1=NO

Description

(4-Hydroxyimino-3-methyl-cyclohexa-2,5-dienylidene)-phenylacetonitrile is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

39.6 g of KOH (0.6 mol, assay 85%) are dissolved in 200 ml of methanol and heated up to 55° C. To the solution are added 23.4 g (0.20 mol) of phenylacetonitrile, followed by 25 g (0.18 mol) of o-nitrotoluene. The dark red reaction mixture is stirred at 55° C. for 4 hrs. After cooling, the mixture is poured into 500 ml of water, and acidified by addition of 60 ml of acetic acid. The resulting orange precipitate is filtered, washed with water, methanol:water 1:1 (v/v), and dried under vacuum. The crude product (16.8 g, 40%) has a melting point of 161-164° C. (dec) (Lit: 161° C. dec; J. Org. Chem. 26, 4270, 1961) and is used in the next step without further purification.